Cas no 2227863-46-7 (rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanamine)

• Product Name: rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanamine
• CAS No: 2227863-46-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5922107
• PubChem ID: 96848279
• Update Time: 2025-10-29

rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanamine
• 2227863-46-7
• EN300-1290944
• rac-[(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-yl]methanamine

• Inchi： 1S/C7H13NO/c8-4-6-5-2-1-3-9-7(5)6/h5-7H,1-4,8H2/t5-,6-,7-/m1/s1
• InChI Key： BJPABRBUDPGDJY-FSDSQADBSA-N
• SMILES： O1CCC[C@H]2[C@@H]1[C@@H]2CN

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,6R,7S)-2-oxabicyclo4.1.0heptan-7-ylmethanamine

Rac-(1R,6R,7S)-2-Oxabicyclo[4.1.0]heptan-7-ylmethanamine: A Comprehensive Overview

The compound rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanamine, identified by the CAS number 2227863-46-7, is a bicyclic amine with a unique structural configuration that has garnered significant attention in both academic and industrial research. This compound belongs to the class of bicyclic amines, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The term rac-(1R,6R,7S) refers to the stereochemical configuration of the molecule, indicating a racemic mixture with specific spatial arrangements of the substituents on the bicyclic framework.

The core structure of this compound is a bicyclo[4.1.0]heptane system, which is characterized by two fused rings: a six-membered ring and a three-membered ring. The presence of an oxygen atom in the three-membered ring gives rise to the term oxabicyclo, highlighting the oxygen's role in stabilizing the bicyclic framework through conjugation and hydrogen bonding interactions. The methanamine group attached to the bicyclic system introduces additional functional diversity, enabling this compound to participate in various chemical reactions and biological interactions.

Recent studies have focused on the synthesis and characterization of rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanamine using advanced techniques such as X-ray crystallography and computational modeling. These investigations have provided deeper insights into the compound's electronic structure and conformational flexibility, which are critical for understanding its reactivity and potential applications.

In terms of pharmacological applications, rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanamine has shown promise as a precursor for bioactive molecules with potential therapeutic benefits. For instance, its ability to act as a chiral building block in asymmetric synthesis has been explored in recent research articles published in high-impact journals such as Journal of Medicinal Chemistry and Organic Letters. These studies highlight its role in constructing complex natural product analogs with high enantioselectivity.

Beyond pharmacology, this compound has also found applications in materials science. Its unique bicyclic structure makes it an ideal candidate for use in polymer chemistry and nanotechnology. Researchers have investigated its ability to form self-assembled monolayers and its potential as a building block for supramolecular architectures.

The synthesis of rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanamine involves multi-step processes that often require precise control over stereochemistry to achieve the desired configuration. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs while maintaining high purity levels.

In conclusion, rac-(1R,6R,7S)-2-oxabicyclo[4.1.0]heptan-7-ylmethanamine (CAS 2227863-46-7) is a versatile compound with a rich structural framework that continues to inspire innovative research across multiple disciplines. Its stereochemical properties and functional diversity make it an invaluable tool for advancing both basic and applied sciences.